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Compound of Interest

Compound Name: Hydralazine Hydrochloride

Cat. No.: B1673434 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Hydralazine Hydrochloride, including detailed operational and

disposal plans. Adherence to these procedural steps will help mitigate risks and ensure the

integrity of your research.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Hydralazine Hydrochloride, a comprehensive approach to personal protection

is critical to prevent exposure. The recommended PPE is summarized below.
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PPE Category Specification Rationale

Eye/Face Protection

Chemical splash goggles or

safety glasses with side-

shields.[1][2][3]

Protects against splashes of

solutions, mists, and dust

particles.

Hand Protection
Nitrile or natural rubber gloves.

[1][2]

Provides a barrier against skin

contact. It is crucial to consult

the glove manufacturer's

permeability data.[1]

Skin and Body Protection

Laboratory coat.[2][4] For

larger spills, a full suit or

impervious clothing may be

necessary.[2][5]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Generally not required with

adequate ventilation.[1][6] In

cases of insufficient ventilation,

dust formation, or exceeding

exposure limits, a NIOSH-

approved air-purifying

respirator with an organic

vapor cartridge or a dust

respirator should be used.[1][2]

[4]

Protects against inhalation of

dust, mists, or vapors.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Hydralazine Hydrochloride minimizes the risk of exposure

and contamination.

1. Engineering Controls:

Work in a well-ventilated area.[2][3]
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Use a fume hood, biosafety cabinet, or other local exhaust ventilation when handling the

solid form or generating mists or vapors.[1][2][4]

2. Safe Handling Practices:

Obtain and read the Safety Data Sheet (SDS) before use.[1]

Avoid all contact with skin, eyes, and clothing.[2]

Do not breathe dust, fumes, mists, or vapors.[1]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the handling area.[1]

Ground all equipment containing the material to prevent static discharge.[2][4]

3. Storage:

Store in a cool, dry, and well-ventilated area in a tightly closed container.[2][3][4]

The recommended storage temperature is between 15°C and 30°C (59°F to 86°F).[1][7]

Store locked up.[1][3]

Emergency Procedures and First Aid
In the event of an exposure, immediate and appropriate action is crucial.
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[2][5] Remove contaminated

clothing and wash it before reuse.[1][2] Seek

medical attention if irritation or a rash develops.

[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[2]

Remove contact lenses if present and easy to

do.[2][8] Seek immediate medical attention.[2]

Inhalation

Move the individual to fresh air.[1][5] If breathing

is difficult, provide respiratory support. Seek

medical attention.[1][5]

Ingestion

Do NOT induce vomiting.[7] Rinse the mouth

with water.[5][9] Seek immediate medical

attention.[4][9]

Spill and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

further exposure.

Spill Response:

Small Spills: Use appropriate tools to collect the spilled solid into a suitable waste container.

[4] For liquid spills, absorb with an inert material like sand or earth and place in a chemical

waste container.[1]

Large Spills: Evacuate the area.[1] Wear full protective equipment, including a respirator.[2]

[4] Use a shovel to place the material into a waste disposal container.[4]

After removal, decontaminate the spill area with soap and water.[1]

Disposal:
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Dispose of contents and containers in accordance with all local, state, federal, and provincial

regulations.[1][5]

Contaminated packaging should be disposed of in the same manner as the product.[5]

Quantitative Data Summary
The following table summarizes key quantitative data for Hydralazine Hydrochloride.

Property Value

pH (in solution) 3.4 - 4.4[1][7]

Melting Point 275°C[1]

Solubility in Water Soluble[1]

Acute Toxicity (Oral LD50, Mouse) 188 mg/kg[4][10]

Acute Toxicity (IV LD50, Rat) 34 mg/kg[1]

Workflow for Safe Handling of Hydralazine
Hydrochloride
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Caption: Workflow for the safe handling of Hydralazine Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.targetmol.com/attachment/SDS/6AD44321-8C12-4047-9ABB-124CCBA1F40A/T1613
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01275.pdf?1265922738
http://file.medchemexpress.com/batch_PDF/HY-B0464/Hydralazine-hydrochloride-SDS-MedChemExpress.pdf
https://www.spectrumchemical.com/media/sds/H1289_AGHS.pdf
https://www.americanregent.com/media/2929/hydralazine-hydrochloride-injection-sds-08jul2020-2.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD16021.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1313006.pdf
https://cdn.caymanchem.com/cdn/msds/23121m.pdf
https://www.benchchem.com/product/b1673434#personal-protective-equipment-for-handling-hydralazine-hydrochloride
https://www.benchchem.com/product/b1673434#personal-protective-equipment-for-handling-hydralazine-hydrochloride
https://www.benchchem.com/product/b1673434#personal-protective-equipment-for-handling-hydralazine-hydrochloride
https://www.benchchem.com/product/b1673434#personal-protective-equipment-for-handling-hydralazine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673434?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

